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Compound of Interest

Compound Name: Helium

CAS No.: 7440-59-7

Cat. No.: B1201725

Get Quote

Ensuring safety and compliance in the disposal of helium cylinders is a critical aspect of

laboratory management. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to safely and responsibly dispose of both non-refillable

and refillable helium cylinders, adhering to best practices and regulatory standards.

Helium, while inert and non-combustible, is stored under high pressure in gas cylinders, which

presents a significant physical hazard if mishandled.[1][2] Proper disposal procedures are

essential to mitigate risks of personal injury, property damage, and to ensure compliance with

environmental and safety regulations.[3]

Disposal of Non-Refillable Helium Cylinders
Non-refillable helium tanks, often used for smaller, specific applications, require a multi-step

process to ensure they are safe for disposal and recycling.

Step-by-Step Disposal Protocol for Non-Refillable Cylinders:

Verify the Cylinder is Empty:
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In a well-ventilated area, fully open the cylinder valve by turning it counter-clockwise.

Press down on the nozzle to release any residual helium. The cylinder is empty when no

hissing sound can be heard.[4]

Decommission the Cylinder:

Personal Protective Equipment (PPE): Don safety glasses and gloves before proceeding.

[4]

Remove the Nozzle: Unscrew and remove the nozzle from the cylinder.

Puncture the Rupture Disc: Locate the rupture disc on the shoulder of the cylinder. Place

the tip of a flat-head screwdriver on the disc and lightly tap the handle with a hammer to

puncture it. This ensures the cylinder cannot be re-pressurized.[4][5]

Mark and Recycle:

Clearly mark the cylinder as "EMPTY" with a permanent marker, circling the punctured

rupture disc.[6]

Consult your local recycling or waste management facility for guidance on recycling steel

containers. Procedures for disposing of empty tanks can vary by location.[7]

Quantitative Data for Common Non-Refillable Helium Tanks:
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Cylinder Type
Common
Applications

Material Disposal Method

Small (e.g., 8.9 cu. ft.)
Balloon inflation for

small events
Steel

Local recycling after

emptying and

puncturing

Medium (e.g., 14.9 cu.

ft.)

Balloon inflation for

larger events
Steel

Local recycling after

emptying and

puncturing

Jumbo (e.g., 25 cu. ft.)
Balloon inflation for

large-scale events
Steel

Local recycling after

emptying and

puncturing

Disposal of Refillable Helium Cylinders
Refillable helium cylinders, which are common in laboratory settings, are typically the property

of the gas supplier and should be returned to them.

Procedure for Returning Refillable Cylinders:

Confirm the Cylinder is Empty:

Ensure the main cylinder valve is closed.

A cylinder should never be completely emptied to a pressure lower than 25 psi to prevent

contamination.[7]

Prepare the Cylinder for Return:

Close the cylinder valve securely.

Replace the valve protection cap.[7]

Mark the cylinder as "EMPTY" or "MT".[2] Do not store full and empty cylinders together to

avoid confusion.[4][7]

Contact the Supplier:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1201725/docs?utm_src=pdf-body#proper-disposal-of-helium-cylinders-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1201725/docs?utm_src=pdf-body#proper-disposal-of-helium-cylinders-a-guide-for-laboratory-professionals
https://www.labmanager.com/how-to-work-safely-with-compressed-gas-cylinders-31974
https://www.labmanager.com/how-to-work-safely-with-compressed-gas-cylinders-31974
https://www.regiscollege.edu/about-regis/public-safety-and-resources/environmental-health-and-safety/laboratory-safety/gas
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Safe%20Handling%20Guide.pdf
https://www.labmanager.com/how-to-work-safely-with-compressed-gas-cylinders-31974
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact the gas supplier from whom the cylinder was purchased or rented to arrange for

pickup or return.[8] Gas suppliers often have exchange programs for empty cylinders.[8]

Follow any specific instructions provided by the supplier for the return process.[5]

Specifications of Common Laboratory Helium Cylinders:

Cylinder Size Pressure at 70°F (psig) Valve Outlet (CGA No.)

Lecture Bottle 1,775 170

Size 4 2,000 580

Size 3 2,000 580

Size 2 2,000 580

Size 1A 2,490 580

Size 1L 2,640 580

Data sourced from Matheson Gas.[9]

Safety and Regulatory Considerations
Laboratories using compressed gas cylinders must adhere to regulations from bodies such as

the Occupational Safety and Health Administration (OSHA).[3][10] Key safety practices include:

Storage: Cylinders must be stored upright in a secure, well-ventilated area and secured with

chains or straps to prevent falling.[1][6] Oxygen cylinders should be stored at least 20 feet

away from flammable gas cylinders or separated by a non-combustible barrier.[2][11]

Handling: Always use a cylinder cart or hand truck for transportation. Never roll, drag, or drop

cylinders.[6][7]

Training: All personnel handling compressed gas cylinders should be properly trained on

their safe use, storage, and disposal.[12]

Helium Cylinder Disposal Workflow
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Start: Helium Cylinder Disposal

Identify Cylinder Type

Non-Refillable Cylinder

Non-Refillable

Refillable Cylinder

Refillable

Verify Cylinder is Empty
(No Hissing Sound)

Verify Cylinder is Empty
(Residual Pressure >25 psi)

Decommission Cylinder
(Remove Nozzle, Puncture Disc)

Is Empty

Mark as 'EMPTY' and Contact
Local Recycling/Waste Management

End: Cylinder Disposed

Prepare for Return
(Close Valve, Replace Cap)

Is Empty

Mark as 'EMPTY' or 'MT'

Contact Gas Supplier for Return/Pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of non-refillable and refillable helium cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1201725?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/gas-cylinder-safety-guidance/
https://www.regiscollege.edu/about-regis/public-safety-and-resources/environmental-health-and-safety/laboratory-safety/gas
https://www.regiscollege.edu/about-regis/public-safety-and-resources/environmental-health-and-safety/laboratory-safety/gas
https://www.co2meter.com/blogs/news/compressed-gas-osha-safety-standard
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Safe%20Handling%20Guide.pdf
https://diversifiedcpc.com/wp-content/uploads/2023/11/Diversified-CPC-Cylinder-Return-Instructions.pdf
https://vaccoat.com/blog/laboratory-safety-guideline-gas-cylinders/
https://www.labmanager.com/how-to-work-safely-with-compressed-gas-cylinders-31974
https://meritusgas.com/how-to-dispose-empty-cylinders/
https://www.mathesongas.com/pdfs/puregas/Helium-Pure-Gas.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.101
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.101
https://www.usasafety.com/news/gas-cylinder-safety-guide
https://www.uab.edu/ehs/images/docs/gen/usestoragecompressedgascylinders.pdf
https://www.benchchem.com/product/b1201725/docs#proper-disposal-of-helium-cylinders-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1201725/docs#proper-disposal-of-helium-cylinders-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1201725/docs#proper-disposal-of-helium-cylinders-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1201725/docs#proper-disposal-of-helium-cylinders-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com
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